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Compound of Interest

Compound Name: 2,6-Diphenyliphenol

Cat. No.: B049740

For Researchers, Scientists, and Drug Development Professionals

Introduction

2,6-Diphenylphenol is an aromatic organic compound from the phenol class, characterized by
a hydroxyl group bonded to a benzene ring which is substituted with two phenyl groups at the
ortho positions. This sterically hindered phenol is a valuable intermediate in the synthesis of
advanced materials and specialty chemicals. Its unique structure imparts specific chemical
properties that make it a compound of interest in polymer science, coordination chemistry, and
potentially in the design of novel bioactive molecules. This guide provides a comprehensive
overview of its chemical and physical properties, detailed synthesis protocols, and current
applications relevant to research and development.

Core Properties of 2,6-Diphenylphenol

The fundamental properties of 2,6-Diphenylphenol are summarized below, providing key data

for its use in experimental settings.

© 2025 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b049740?utm_src=pdf-interest
https://www.benchchem.com/product/b049740?utm_src=pdf-body
https://www.benchchem.com/product/b049740?utm_src=pdf-body
https://www.benchchem.com/product/b049740?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b049740?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory
Check Availability & Pricing

Property

Value

Molecular Formula

Ci1sH140

Molecular Weight 246.30 g/mol [1]
CAS Number 2432-11-3
Appearance White to off-white powder or crystals[2][3]
Melting Point 101-103 °C[1][2]
Boiling Point ~349.31 °C (estimated)[2][3]
Slightly soluble in chloroform and methanol.
Solubility Soluble in alcohol and acetone. Slightly soluble
in water.[2][3][4][5]
pKa ~10.02 (predicted)[2][3]

EINECS Number

219-401-9[3]

Spectroscopic Data

Spectroscopic analysis is crucial for the identification and characterization of 2,6-

Diphenylphenol.
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Spectroscopic Data Key Features

o (ppm): 7.54 (m), 7.45 (m), 7.37 (m), 7.26 (M),
7.04 (m), 5.38 (s, -OH). The complex multiplets
1H NMR (400 MHz, CDCly) between 7.04 and 7.54 ppm correspond to the
aromatic protons of the three phenyl rings. The
singlet at 5.38 ppm is characteristic of the

phenolic hydroxyl proton.[6]

Data available, confirming the 18 carbon atoms
13C NMR )
in the structure.

Mass Spectrometry Molecular ion (M*) peak at m/z = 246.[6]

Expected to show a characteristic broad O-H
stretching band for the phenol group around
3300-3500 cm~* and C=C stretching bands for
the aromatic rings around 1500-1600 cm~1.[4]

Infrared (IR)

Synthesis of 2,6-Diphenylphenol

There are several established methods for the synthesis of 2,6-Diphenylphenol. A common
laboratory and industrial approach involves the dehydrogenation of tricyclic ketones formed
from the self-condensation of cyclohexanone.[5] Another prevalent method is based on a
Suzuki-Miyaura cross-coupling reaction.

Experimental Protocol: Synthesis via Dehydrogenation
of Tricyclic Ketones

This method is suitable for larger scale production and utilizes cyclohexanone as the starting
material.

» Self-Condensation of Cyclohexanone:

o Cyclohexanone undergoes self-condensation in the presence of a catalyst to form a
mixture of tricyclic ketones.[5]

o The reaction is typically carried out in a tubular fixed-bed reactor.[5]
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» Dehydrogenation:

o

The resulting mixture of tricyclic ketones is dehydrogenated in a tubular fixed-bed reactor
packed with a suitable catalyst.[5]

o

The temperature is controlled between 250-300 °C.[5]

[¢]

An inert gas is introduced for shielding.[5]

o

The liquid hourly space velocity is maintained between 0.1 and 10 h=1.[5]
 Purification:
o The reaction product is collected as it flows out of the reactor.

o The crude product is purified by recrystallization from a suitable solvent such as ethanol or
n-hexane.[5]

o The purified 2,6-Diphenylphenol is obtained by vacuum filtration and drying, with a purity
often exceeding 98%.[5]

Step 1: Self-Condensation Step 2: Dehydrogenation Step 3: Purification

Self-Condensation
(Catalyst)

Dehydrogenation
(Fixed-Bed Reactor, 250-300°C)

g ecrystallization o5 P
Crude 2,6-Diphenylphenol s S Pure 2,6-Diphenylphenol (>98%)

Tricyclic Ketones

Click to download full resolution via product page
Caption: Workflow for the synthesis of 2,6-Diphenylphenol.

Applications in Research and Development

2,6-Diphenylphenol serves as a versatile building block and ligand in various chemical
applications.
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Polymer Science: Precursor to Poly(2,6-diphenyl-p-
phenylene oxide) (PPPO)

2,6-Diphenylphenol is the monomer for the synthesis of poly(2,6-diphenyl-p-phenylene oxide)
(PPPO), a high-performance polymer known for its high thermal stability (up to 350 °C).[7]
PPPO is commercially available under the trademark Tenax and is used as a porous polymer
resin for trapping volatile organic compounds in analytical chemistry.[7]

Experimental Protocol: Oxidative Polymerization of 2,6-Diphenylphenol
This protocol describes a microwave-assisted synthesis of PPPO.[8]
o Catalyst Preparation:

o In a 100 mL round-bottom flask, prepare a catalyst solution by dissolving copper(l)
chloride (CuCl) in an amine complex solvent like N,N,N',N'-tetramethylethylenediamine
(TMEDA) and benzyl chloride (BC) at room temperature.[8]

o Sonicate the mixture for 2 minutes.[8]
o Polymerization:
o Transfer the catalyst solution to a Pyrex tube.
o Add 2,6-Diphenylphenol to the reaction mixture.
o Fit the tube with a reflux condenser and place it in a microwave reactor.
o Irradiate at 100 W for 3 minutes, followed by 300 W for 6 minutes.[8]
e Product Isolation:

o After the reaction, the polymer can be isolated and purified. This method has been shown
to produce high yields (98 wt%) of PPPO.[8]

Coordination Chemistry
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2,6-Diphenylphenol is utilized as a ligand in the synthesis of coordination complexes,
particularly with transition metals.[1][9] Its bulky phenyl groups create a sterically hindered
environment around the metal center, which can lead to complexes with unusual coordination
numbers and reactivity. One notable application is in the synthesis of unchelated manganese-
oxygen cluster systems with reduced coordination numbers (less than 6).[1][9]

Organic Synthesis

It is a precursor in the preparation of pyrazine-2,3-dicarbonitrile derivatives, which are
themselves precursors for the synthesis of octaazaphthalocyanine derivatives.[1] These
complex macrocycles have applications in materials science, for example, in the formation of
clathrates with nanoscale voids.[1]

Relevance in Drug Designh and Development

While direct applications of 2,6-Diphenylphenol as a therapeutic agent are not extensively
documented, the phenolic scaffold is a common feature in many biologically active molecules.
[10] Phenolic compounds, in general, are known for a wide range of biological activities,
including antioxidant and antimicrobial effects.

A study on novel 2,6-disubstituted phenol derivatives has shown their potential as general
anesthetics, with improved profiles compared to propofol.[11] This highlights the potential for
developing new drugs based on the 2,6-disubstituted phenol core structure. However, the
application of phenols in drug design can be limited by issues such as poor oral bioavailability
and rapid metabolism.[10] The use of phenol bioisosteres is a strategy to overcome these
limitations.[10]

Although specific biological activities for 2,6-diphenylphenol are not well-documented in the
available literature, its structural motifs are relevant to medicinal chemistry. For instance, some
derivatives of 2,6-diphenyl piperidines have been investigated for their biological activities.[12]

Potential Signaling Pathways

Phenolic compounds are known to modulate various signaling pathways. Polyphenols, a
broader class of compounds, have been shown to influence neurotrophic signaling pathways,
such as the ERK-CREB-BDNF pathway, and the Keapl/Nrf2/ARE pathway, which is involved in
the antioxidant response.[13][14] They can also impact pathways related to apoptosis, such as
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the p53-dependent pathway, and autophagy through the PISK/Akt/mTORC pathway.[15] While
these pathways are associated with polyphenols in general, further research is needed to

determine if 2,6-Diphenylphenol exhibits similar activities. The compound is listed as a

potential endocrine-disrupting compound, suggesting possible interaction with nuclear receptor

signaling pathways, though specific targets and mechanisms are not detailed.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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